Cas no 1621438-71-8 (4-Chloro-3-(cyclopropylaminocarbonyl)phenylboronic acid pinacol ester)

4-Chloro-3-(cyclopropylaminocarbonyl)phenylboronic acid pinacol ester is a boronic acid derivative commonly used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. The cyclopropylaminocarbonyl moiety enhances its stability and reactivity, while the pinacol ester group improves handling and storage characteristics. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its structural features facilitate the formation of carbon-carbon bonds under mild conditions. Its high purity and consistent performance make it a reliable choice for complex organic transformations. The chloro substituent further allows for selective functionalization, broadening its utility in targeted molecular constructions.

4-Chloro-3-(cyclopropylaminocarbonyl)phenylboronic acid pinacol ester structure

1621438-71-8 structure

Product Name:4-Chloro-3-(cyclopropylaminocarbonyl)phenylboronic acid pinacol ester

CAS No:1621438-71-8

MF:C₁₆H₂₁BClNO₃

MW:321.606843709946

CID:4609465

PubChem ID:90333966

Update Time:2025-05-28

4-Chloro-3-(cyclopropylaminocarbonyl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-(cyclopropylaminocarbonyl)phenylboronic acid pinacol ester
- 2-Chloro-N-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- WPC43871
- 2-chloro-N-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- 4-Chloro-3-(cyclopropylaminocarbonyl)phenylboronicacidpinacolester
- EN300-7419301
- BS-31152
- DB-423304
- SCHEMBL15942452
- Z3301570982
- E84148
- CS-0176525
- 1621438-71-8
- Inchi： 1S/C16H21BClNO3/c1-15(2)16(3,4)22-17(21-15)10-5-8-13(18)12(9-10)14(20)19-11-6-7-11/h5,8-9,11H,6-7H2,1-4H3,(H,19,20)
- InChI Key： JYYZOEZRCJOJAM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C(NC1CC1)=O

Computed Properties

Exact Mass: 321.1303014g/mol
Monoisotopic Mass: 321.1303014g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.6

4-Chloro-3-(cyclopropylaminocarbonyl)phenylboronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C368398-100mg	4-Chloro-3-(cyclopropylaminocarbonyl)phenylboronic acid pinacol ester	1621438-71-8		100mg	$ 81.00	2023-04-18
TRC	C368398-250mg	4-Chloro-3-(cyclopropylaminocarbonyl)phenylboronic acid pinacol ester	1621438-71-8		250mg	$ 155.00	2023-04-18
TRC	C368398-500mg	4-Chloro-3-(cyclopropylaminocarbonyl)phenylboronic acid pinacol ester	1621438-71-8		500mg	$ 236.00	2023-04-18
TRC	C368398-1g	4-Chloro-3-(cyclopropylaminocarbonyl)phenylboronic acid pinacol ester	1621438-71-8		1g	$ 333.00	2023-04-18
Enamine	EN300-7419301-0.05g	2-chloro-N-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	1621438-71-8	95.0%	0.05g	$35.0	2025-03-11
Enamine	EN300-7419301-0.1g	2-chloro-N-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	1621438-71-8	95.0%	0.1g	$52.0	2025-03-11
Enamine	EN300-7419301-0.25g	2-chloro-N-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	1621438-71-8	95.0%	0.25g	$75.0	2025-03-11
Enamine	EN300-7419301-0.5g	2-chloro-N-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	1621438-71-8	95.0%	0.5g	$118.0	2025-03-11
Enamine	EN300-7419301-1.0g	2-chloro-N-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	1621438-71-8	95.0%	1.0g	$150.0	2025-03-11
Enamine	EN300-7419301-2.5g	2-chloro-N-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	1621438-71-8	95.0%	2.5g	$319.0	2025-03-11